Cas no 702-27-2 (rac-(1R,2R)-2-phenoxycyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-phenoxycyclopropan-1-amine
• CAS No: 702-27-2
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 570546
• PubChem ID: 127260807
• Update Time: 2025-08-05

rac-(1R,2R)-2-phenoxycyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-phenoxy-, trans- (9CI)
• (1S,2S)-2-phenoxycyclopropan-1-amine
• rac-(1R,2R)-2-phenoxycyclopropan-1-amine
• trans-2-Phenoxycyclopropylamine
• AKOS006361928
• CHEMBL3330327
• 702-27-2
• CYCLOPROPYLAMINE, 2-PHENOXY-, trans-

• Inchi： 1S/C9H11NO/c10-8-6-9(8)11-7-4-2-1-3-5-7/h1-5,8-9H,6,10H2/t8-,9-/m0/s1
• InChI Key： LWTVCQHYQVDFLN-IUCAKERBSA-N
• SMILES： O(C1C=CC=CC=1)[C@H]1C[C@@H]1N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.2

Experimental Properties

• Density: 1.144
• Boiling Point: 238.8°C at 760 mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.585
• PSA: 35.25